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Compound of Interest

Compound Name: 4-Cyclopropyl-2-fluoroaniline

Cat. No.: B1286757 Get Quote

This technical guide provides a comprehensive overview of 4-Cyclopropyl-2-fluoroaniline, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Chemical Identity and Properties
4-Cyclopropyl-2-fluoroaniline is an aromatic amine derivative characterized by the presence

of a cyclopropyl group at the fourth position and a fluorine atom at the second position of the

aniline ring.

Molecular Formula and Weight:

The chemical formula for 4-Cyclopropyl-2-fluoroaniline is C9H10FN.[1] Its molecular weight

is 151.18 g/mol .[1]

Quantitative Data Summary:

Property Value Reference

Molecular Formula C9H10FN [1]

Molecular Weight 151.18 g/mol [1]

CAS Number 893739-89-4 [1]
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Synthesis and Experimental Protocols
While specific, detailed industrial synthesis protocols for 4-Cyclopropyl-2-fluoroaniline are

often proprietary, a general synthetic approach can be inferred from established chemical

literature for similar aniline derivatives. A common method involves the reduction of a

corresponding nitroaromatic precursor.

General Synthesis Workflow:

Starting Material:
4-Cyclopropyl-2-fluoronitrobenzene

Reduction Reaction

Work-up and Purification

Reducing Agents:
- Fe/HCl

- SnCl2/HCl
- Catalytic Hydrogenation (e.g., H2/Pd-C)

Reaction Conditions:
- Acidic medium

- Controlled temperature

Final Product:
4-Cyclopropyl-2-fluoroaniline

Purification Methods:
- Extraction
- Distillation

- Crystallization

Click to download full resolution via product page

Caption: General synthesis workflow for 4-Cyclopropyl-2-fluoroaniline.

Experimental Protocol: Reduction of 4-Cyclopropyl-2-fluoronitrobenzene

This protocol is a generalized procedure based on common reduction methods for

nitroaromatic compounds.
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Reaction Setup:

To a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and

thermometer, add 4-cyclopropyl-2-fluoronitrobenzene and a suitable solvent (e.g., ethanol,

acetic acid).

In a separate beaker, prepare a solution of the reducing agent, such as stannous chloride

(SnCl2) in concentrated hydrochloric acid (HCl), or a slurry of iron powder in dilute HCl.

Reduction:

Slowly add the reducing agent solution to the stirred solution of the nitro compound. The

addition should be controlled to manage the exothermic reaction, maintaining the

temperature within a specified range (e.g., 50-70 °C).

After the addition is complete, continue stirring the mixture at an elevated temperature

(e.g., reflux) for a period sufficient to ensure complete conversion of the starting material,

typically monitored by Thin Layer Chromatography (TLC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the excess acid by slowly adding a base, such as a concentrated solution of

sodium hydroxide or sodium carbonate, until the pH is alkaline. This will precipitate the

metal hydroxides.

Filter the mixture to remove the inorganic salts.

Purification:

Extract the filtrate with an organic solvent like ethyl acetate or dichloromethane.

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate).

Remove the solvent under reduced pressure to obtain the crude 4-Cyclopropyl-2-
fluoroaniline.
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Further purify the product by vacuum distillation or recrystallization from a suitable solvent

system to yield the final product of high purity.

Analytical Characterization
The purity and identity of 4-Cyclopropyl-2-fluoroaniline are typically confirmed using a variety

of analytical techniques.

Analytical Workflow:

Sample of
4-Cyclopropyl-2-fluoroaniline

Purity Analysis Structural Elucidation

HPLC / GC NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) Mass Spectrometry (MS) Infrared Spectroscopy (IR)

Purity Confirmation Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Cyclopropyl-2-
fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286757#4-cyclopropyl-2-fluoroaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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